Cas no 69404-94-0 (Methoxy-4-(1,1-dimethylethyl)dimethylsilyloxy-3-benzaldehyde)

Methoxy-4-(1,1-dimethylethyl)dimethylsilyloxy-3-benzaldehyde is a specialized benzaldehyde derivative featuring a methoxy group at the 3-position and a tert-butyldimethylsilyl (TBDMS) ether protecting group at the 4-position. This compound is particularly valuable in synthetic organic chemistry, where the TBDMS group provides steric protection for the phenolic hydroxyl, enhancing stability during multi-step reactions. Its aldehyde functionality allows for further derivatization, making it a versatile intermediate in the synthesis of complex molecules, including pharmaceuticals and fine chemicals. The methoxy substituent contributes to electronic modulation, influencing reactivity in subsequent transformations. This compound is typically employed under controlled conditions to ensure optimal yield and purity in advanced synthetic applications.

Methoxy-4-(1,1-dimethylethyl)dimethylsilyloxy-3-benzaldehyde structure

69404-94-0 structure

Product Name:Methoxy-4-(1,1-dimethylethyl)dimethylsilyloxy-3-benzaldehyde

CAS No:69404-94-0

MF:C₁₄H₂₂O₃Si

MW:266.408185482025

CID:391838

PubChem ID:10539726

Update Time:2025-10-17

Methoxy-4-(1,1-dimethylethyl)dimethylsilyloxy-3-benzaldehyde Chemical and Physical Properties

Names and Identifiers

- Benzaldehyde, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-3-methoxy-
- Methoxy-4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-3-benzaldehyde
- 4-[tert-butyl(dimethyl)silyl]oxy-3-methoxybenzaldehyde
- EN300-1706999
- AKOS030576545
- 69404-94-0
- 4-[(TERT-BUTYLDIMETHYLSILYL)OXY]-3-METHOXYBENZALDEHYDE
- Vanillin, TBDMS derivative
- SCHEMBL22428
- DTXSID60441511
- Vanillin, tert-butyldimethylsilyl ether
- 4-t-butyldimethylsilanyloxy-3-methoxybenzaldehyde
- 4-(t-butyldimethylsilyloxy)-3-methoxybenzaldehyde
- 4-[tert-butyl(dimethyl)silyl]oxy-3-methoxy-benzaldehyde
- 4-((tert-Butyldimethylsilyl)oxy)-3-methoxybenzaldehyde
- Methoxy-4-(1,1-dimethylethyl)dimethylsilyloxy-3-benzaldehyde
- Inchi： 1S/C14H22O3Si/c1-14(2,3)18(5,6)17-12-8-7-11(10-15)9-13(12)16-4/h7-10H,1-6H3
- InChI Key： UBTYFBWZRXUZFF-UHFFFAOYSA-N
- SMILES： [Si](C)(C)(C(C)(C)C)OC1C=CC(C=O)=CC=1OC

Computed Properties

Exact Mass: 266.13386
Monoisotopic Mass: 266.13382109g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 283
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 35.5Å²

Experimental Properties

PSA: 35.53

Methoxy-4-(1,1-dimethylethyl)dimethylsilyloxy-3-benzaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	M269710-2.5g	Methoxy-4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-3-benzaldehyde	69404-94-0	2.5g	$ 160.00	2022-06-04
TRC	M269710-25g	Methoxy-4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-3-benzaldehyde	69404-94-0	25g	$ 1270.00	2022-06-04
TRC	M269710-2500mg	Methoxy-4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-3-benzaldehyde	69404-94-0	2500mg	$196.00	2023-05-18
TRC	M269710-25000mg	Methoxy-4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-3-benzaldehyde	69404-94-0	25g	$1533.00	2023-05-18
TRC	M269710-10g	Methoxy-4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-3-benzaldehyde	69404-94-0	10g	$ 800.00	2023-09-07